Cas no 64378-88-7 (Butanoic acid, 2-chloro-2-oxoethyl ester)

• Product Name: Butanoic acid, 2-chloro-2-oxoethyl ester
• CAS No: 64378-88-7
• MF: C₆H₉ClO₃
• MW: 164.586861371994
• CID: 4096741
• Update Time: 2025-06-27

Butanoic acid, 2-chloro-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-chloro-2-oxoethyl ester

• Inchi： 1S/C6H9ClO3/c1-2-3-6(9)10-4-5(7)8/h2-4H2,1H3
• InChI Key： FFFTWPUCXSFGND-UHFFFAOYSA-N
• SMILES： C(OCC(Cl)=O)(=O)CCC

Additional information on Butanoic acid, 2-chloro-2-oxoethyl ester

Butanoic acid, 2-chloro-2-oxoethyl ester (CAS No. 64378-88-7): A Comprehensive Overview

Butanoic acid, 2-chloro-2-oxoethyl ester, identified by its Chemical Abstracts Service (CAS) number 64378-88-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This ester derivative exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications in medicinal chemistry.

The molecular structure of Butanoic acid, 2-chloro-2-oxoethyl ester consists of a butanoic acid backbone modified with a chloro-substituted ethyl ester group. This configuration imparts distinct reactivity and solubility characteristics, making it useful in the synthesis of more complex molecules. The presence of both a carbonyl group and a chloro group provides multiple sites for chemical modification, enabling its incorporation into diverse pharmacophores.

In recent years, there has been growing interest in the applications of Butanoic acid, 2-chloro-2-oxoethyl ester in the development of novel therapeutic agents. Its structural features suggest potential utility in the synthesis of bioactive molecules targeting various biological pathways. For instance, studies have explored its role as a precursor in the preparation of compounds with antimicrobial and anti-inflammatory properties.

One of the most compelling aspects of Butanoic acid, 2-chloro-2-oxoethyl ester is its versatility in synthetic chemistry. The chloro group can undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups, while the ester moiety can be hydrolyzed to yield carboxylic acids or used in transesterification reactions. These reactivities make it a valuable building block for constructing more complex molecules.

Recent research has also highlighted the importance of esters like Butanoic acid, 2-chloro-2-oxoethyl ester in drug design. Esters are known to enhance the bioavailability and solubility of drugs, making them more effective when administered orally or topically. The incorporation of such esters into drug candidates can improve their pharmacokinetic profiles, leading to better therapeutic outcomes.

The synthesis of Butanoic acid, 2-chloro-2-oxoethyl ester typically involves the reaction of ethyl cyanoacetate with chloromethanol under controlled conditions. This reaction proceeds via nucleophilic addition followed by esterification, yielding the desired product with high efficiency. The purity and yield of this compound are crucial for its applications in pharmaceutical research, where even minor impurities can significantly impact the effectiveness of downstream processes.

In addition to its synthetic utility, Butanoic acid, 2-chloro-2-oxoethyl ester has shown promise in material science applications. Its ability to form stable complexes with other molecules makes it useful in the development of novel polymers and coatings. These materials can exhibit enhanced mechanical properties or specialized functionalities, depending on the nature of the incorporated moieties.

The chemical properties of Butanoic acid, 2-chloro-2-oxoethyl ester also make it a valuable tool in analytical chemistry. Its distinct spectroscopic signatures allow for easy identification and quantification using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analytical methods are essential for characterizing complex mixtures and ensuring the purity of chemical products.

The safety profile of Butanoic acid, 2-chloro-2-oxoethyl ester is another critical consideration. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures must be followed to minimize exposure risks. Personal protective equipment (PPE) such as gloves and safety goggles should be worn when handling this compound to prevent skin and eye irritation.

In conclusion, Butanoic acid, 2-chloro-2-oxoethyl ester (CAS No. 64378-88-7) is a multifaceted compound with significant applications in synthetic chemistry, pharmaceutical research, and material science. Its unique structural features and reactivity make it a valuable intermediate for constructing complex molecules with potential therapeutic benefits. As research continues to uncover new applications for this compound, its importance in the chemical industry is likely to grow.